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Compound of Interest

Compound Name: Heme Oxygenase-1-IN-2

Cat. No.: B12418898 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Heme Oxygenase-1-IN-2, a novel inhibitor of heme oxygenase-1

with potent in vitro antiproliferative activity.[1] Adherence to these procedures is critical for

minimizing risk and ensuring experimental integrity.

Hazard Identification and Classification
Heme Oxygenase-1-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[2] The specific GHS classifications are Acute toxicity, Oral (Category 4) and

Acute aquatic toxicity (Category 1), as well as Chronic aquatic toxicity (Category 1).[2]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[2]
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To ensure the safety of laboratory personnel, the following personal protective equipment must

be worn when handling Heme Oxygenase-1-IN-2.[2]

Protection Type Required Equipment

Eye/Face Protection Safety goggles with side-shields[2]

Hand Protection Protective gloves[2]

Skin and Body Protection Impervious clothing, such as a lab coat[2]

Respiratory Protection
Suitable respirator, especially where dust or

aerosols may be generated[2]

Experimental Protocol: Safe Handling and Storage
Storage:

Powder: Store at -20°C.[2]

In solvent: Store at -80°C.[2]

Keep the container tightly sealed in a cool, well-ventilated area.[2]

Protect from direct sunlight and sources of ignition.[2]

Handling:

Preparation: Before handling, ensure a designated workspace is clean and uncluttered. An

accessible safety shower and eye wash station are mandatory.[2]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Weighing and Aliquoting (for powder form):

Perform in an area with appropriate exhaust ventilation, such as a chemical fume hood, to

avoid dust and aerosol formation.[2]
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Use appropriate tools (e.g., spatula, weigh paper) to handle the powder. Avoid creating

dust.

Dissolving (if applicable):

Add the solvent to the Heme Oxygenase-1-IN-2 powder slowly and carefully.

If necessary, sonicate or vortex to ensure complete dissolution.

Use in Experiments:

When using the compound in experiments, avoid contact with eyes and skin.[2]

Do not eat, drink, or smoke in the handling area.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2]

Clean the work area and any equipment used.

Spill and Disposal Plan
Accidental Release Measures: In case of a spill, immediately evacuate personnel to a safe

area.[2] Use full personal protective equipment to clean the spill.[2]

For solutions: Absorb with a finely-powdered liquid-binding material (e.g., diatomite, universal

binders).[2]

For powder: Carefully sweep or vacuum the spilled material, avoiding dust generation.

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Collect all contaminated materials in a sealed container for disposal.[2]

Disposal: Dispose of Heme Oxygenase-1-IN-2 and any contaminated materials at an

approved waste disposal plant.[2] Follow all local, state, and federal regulations for chemical

waste disposal. Do not release into the environment.[2]
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Caption: Workflow for the safe handling and disposal of Heme Oxygenase-1-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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